Cas no 55179-31-2 (Bitertanol)

• Product Name: Bitertanol
• CAS No: 55179-31-2
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• MDL: MFCD00055508
• CID: 56710
• PubChem ID: 329756665
• Update Time: 2026-05-14

Bitertanol Chemical and Physical Properties

Names and Identifiers

• Bitertanol
• Biloxazol
• Baycor
• 1RS,2RS)-1-(biphenyl-4-yloxy)-3,3-dimethyl-1-(1H-1,2,4-triazole-l-yl)butan-2-ol
• 1RS,2RS)-1-(Biphenyl-4-yloxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• 3,3-dimethyl-1-(4-phenylphenoxy)-1-(1,2,4-triazol-1-yl)butan-2-ol
• Bitertanol Solution
• 1RS,2SR)-1-(biphenyl-4-yloxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol (20:80 ratio of (1RS,2RS)- and (1RS,2SR)-isomers)
• Bay KWG 0599
• Baycor 25 WP
• Baymat-spray
• Bit
• KWG 0599
• rac-(1R,2RS)-1-([1,1’-biphenyl]-4-yloxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• β-([1,1’-biphenyl]-4-yloxy)-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol
• (1RS,2RS

• MDL： MFCD00055508
• Inchi： InChI=1S/C20H23N3O2/c1-20(2,3)18(24)19(23-14-21-13-22-23)25-17-11-9-16(10-12-17)15-7-5-4-6-8-15/h4-14,18-19,24H,1-3H3
• InChI Key： VGPIBGGRCVEHQZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(C(N1C=NC=N1)OC2=CC=C(C=C2)C3=CC=CC=C3)O

Computed Properties

• Exact Mass: 337.17900
• Monoisotopic Mass: 337.179027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 60.2

Experimental Properties

• Color/Form: Colorless crystalline solid.
• Density: 1.1676 (rough estimate)
• Melting Point: 49-50°C
• Boiling Point: 350°C
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.6200 (estimate)
• PSA: 60.17000
• LogP: 3.92970
• Merck: 13,1301
• Solubility: Insoluble in water

Bitertanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H330
• Warning Statement： P260-P284-P310
• Hazardous Material transportation number：UN 2811
• WGK Germany：2
• Hazard Category Code： 22-23
• Safety Instruction： 45
• RTECS：XZ4803050
• Hazardous Material Identification：
• Toxicity：LD50 in rats, male and female mice (mg/kg): >5000, 4488, 4202 orally (Brandes)
• Storage Condition：Keep it tightly closed.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives